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Compound of Interest

Compound Name: Methyl 4-Formylbenzoate

Cat. No.: B139623 Get Quote

An In-depth Technical Guide to the Melting Point of Methyl 4-Formylbenzoate

Introduction
Methyl 4-formylbenzoate (CAS No. 1571-08-0) is a bifunctional organic compound containing

both an ester and an aldehyde group.[1] It serves as a crucial intermediate in the synthesis of

various fine chemicals, including fluorescent whitening agents and active pharmaceutical

ingredients.[2][3] In the context of drug development and chemical research, the physical

properties of a compound are of paramount importance for its characterization, purification, and

quality control. The melting point, in particular, is a fundamental and easily determinable

physical constant that provides a primary indication of a substance's purity. A sharp melting

range typically signifies a high degree of purity, whereas a broad melting range often suggests

the presence of impurities. This guide provides a comprehensive overview of the melting point

of methyl 4-formylbenzoate, including reported values, a detailed experimental protocol for its

determination, and relevant safety information.

Physicochemical Properties
Methyl 4-formylbenzoate appears as a white to cream-colored crystalline powder or chunks.

[1] It is soluble in various organic solvents but has low solubility in water.[1]

Table 1: Physicochemical Data for Methyl 4-formylbenzoate
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Property Value Source(s)

Molecular Formula C₉H₈O₃ [1][4]

Molar Mass 164.16 g/mol [1][5]

Appearance
White to cream crystalline

powder and/or chunks
[1]

Boiling Point 264 - 266 °C [4][5]

Density ~1.2 g/cm³ (at 20 °C) [4][5][6]

Flash Point 128 °C [5][6]

Melting Point Data
The reported melting point of methyl 4-formylbenzoate varies slightly across different

commercial and database sources. This variation can be attributed to the purity of the sample

and the methodology used for determination. A summary of reported melting points is

presented below.

Table 2: Reported Melting Points of Methyl 4-formylbenzoate

Melting Point Range (°C) Source

60 - 62.2 °C (140 - 144 °F) PubChem (NTP, 1992)[1]

59 - 63 °C ChemicalBook[2]

59 - 63 °C Thermo Scientific[7]

59 °C Merck Millipore[6]

57 - 64 °C chem-supply.com[4]

56 - 59 °C Thomas Scientific[5]

The consensus from these sources places the melting point in the range of 56 °C to 64 °C. For

a highly pure sample, a sharper melting range within this window is expected.
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Experimental Protocol: Melting Point Determination
The most common method for determining the melting point of a solid organic compound is

using a capillary melting point apparatus.

Objective: To determine the melting point range of a solid sample of methyl 4-formylbenzoate.

Materials and Apparatus:

Methyl 4-formylbenzoate sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp, Stuart SMP10, or similar)

Spatula

Mortar and pestle (optional, for grinding coarse crystals)

Watch glass

Procedure:

Sample Preparation:

Ensure the methyl 4-formylbenzoate sample is completely dry. If necessary, dry the

sample in a desiccator or a vacuum oven at a temperature below its melting point.

If the sample consists of large crystals, gently grind it into a fine powder using a mortar

and pestle. This ensures uniform packing and heat transfer.

Loading the Capillary Tube:

Place a small amount of the powdered sample on a clean, dry watch glass.

Invert a capillary tube and press the open end into the powder to collect a small amount of

the sample.
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Tap the sealed end of the capillary tube gently on a hard surface to pack the powder

down. Alternatively, drop the tube through a long glass tube onto the benchtop to facilitate

packing.

The final packed sample height in the capillary tube should be approximately 2-4 mm.

Setting up the Apparatus:

Place the loaded capillary tube into the sample holder of the melting point apparatus.

Set the starting temperature on the apparatus to approximately 10-15 °C below the

expected melting point (e.g., set to 45 °C).

Melting Point Determination:

Turn on the heater and observe the sample through the magnifying lens.

Rapid Heating (Initial Run): For an unknown sample, it is common to perform a rapid

heating run (10-20 °C/min) to get an approximate melting range.

Slow Heating (Accurate Determination): For an accurate measurement, set the heating

rate to 1-2 °C per minute once the temperature is within 10 °C of the expected melting

point.

Record T₁: Note the temperature at which the first drop of liquid appears.

Record T₂: Note the temperature at which the entire sample has completely melted into a

clear liquid.

The melting point is reported as the range from T₁ to T₂.

Post-Measurement:

Allow the apparatus to cool down before performing another measurement.

Dispose of the used capillary tube in an appropriate glass waste container. Never reuse a

capillary tube.
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Visualization of Experimental Workflow
The logical flow of the melting point determination protocol can be visualized as follows.

Sample Preparation

Capillary Loading

Measurement

Data Recording

Dry Sample

Grind to Fine Powder

Load Capillary Tube

Pack Sample (2-4 mm)

Insert Tube into Apparatus

Heat Slowly (1-2 °C/min)

Observe Sample

Record T1
(First Liquid Drop)

Record T2
(Completely Liquid)

Report Melting Range
(T1 - T2)
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Click to download full resolution via product page

Workflow for Melting Point Determination.

Safety and Handling
According to safety data sheets, methyl 4-formylbenzoate is considered a hazardous

substance.[8] It may be harmful if swallowed, inhaled, or comes into contact with skin, and can

cause irritation to the eyes, skin, and respiratory system.[8]

Personal Protective Equipment (PPE): Always wear safety glasses, gloves, and a lab coat

when handling this chemical. Use a dust mask or work in a well-ventilated area to avoid

inhaling the powder.

Handling: Avoid creating dust.[8] Keep away from strong oxidizing agents.[2]

Storage: Store in a tightly closed container in a cool, dry place below +30°C.[2][6]

Conclusion
The melting point of methyl 4-formylbenzoate is a critical parameter for its identification and

purity assessment. Reported values consistently fall within the 56-64 °C range. Accurate

determination using a standardized capillary method, as detailed in this guide, is essential for

researchers in organic synthesis and drug development to ensure the quality and integrity of

their materials. Proper adherence to safety protocols is mandatory when handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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